Cas no 1346532-35-1 (2-methyl-3-(1H-pyrazol-4-yl)pyridine)

• Product Name: 2-methyl-3-(1H-pyrazol-4-yl)pyridine
• CAS No: 1346532-35-1
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 6232485
• PubChem ID: 165972268
• Update Time: 2025-10-25

2-methyl-3-(1H-pyrazol-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(1H-pyrazol-4-yl)pyridine
• 1346532-35-1
• EN300-1758509

• Inchi： 1S/C9H9N3/c1-7-9(3-2-4-10-7)8-5-11-12-6-8/h2-6H,1H3,(H,11,12)
• InChI Key： BZBWRNROLSWVIO-UHFFFAOYSA-N
• SMILES： N1C=C(C=N1)C1=CC=CN=C1C

Computed Properties

• Exact Mass: 159.079647300g/mol
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-methyl-3-(1H-pyrazol-4-yl)pyridine

Introduction to 2-Methyl-3-(1H-Pyrazol-4-Yl)Pyridine (CAS No. 1346532-35-1)

2-Methyl-3-(1H-pyrazol-4-yl)pyridine (CAS No. 1346532-35-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and catalysis. This compound is characterized by its unique structure, which combines a pyridine ring with a pyrazole moiety, offering a platform for diverse chemical reactivity and biological activity. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and applications.

The synthesis of 2-methyl-3-(1H-pyrazol-4-yl)pyridine involves a series of carefully designed reactions, often employing transition metal catalysts to achieve high yields and selectivity. Researchers have explored various strategies, including cross-coupling reactions and microwave-assisted synthesis, to optimize the production process. These methods not only improve efficiency but also reduce environmental impact, aligning with the growing demand for sustainable chemical practices.

One of the most promising applications of 2-methyl-3-(1H-pyrazol-4-yl)pyridine lies in its potential as a building block for drug discovery. The compound's ability to form hydrogen bonds and its aromaticity make it an attractive candidate for designing bioactive molecules. Recent studies have demonstrated its role in inhibiting key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease, highlighting its therapeutic potential.

In the realm of materials science, 2-methyl-3-(1H-pyrazol-4-yl)pyridine has been investigated as a precursor for advanced materials like coordination polymers and metal organic frameworks (MOFs). Its ability to coordinate with metal ions enables the creation of porous structures with applications in gas storage and catalysis. Cutting-edge research has focused on tailoring its properties to enhance stability and functionality under various conditions.

The electronic properties of 2-methyl-3-(1H-pyrazol-4-y l)pyridine also make it a valuable component in optoelectronic devices. Its conjugated system facilitates charge transport, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent breakthroughs in computational chemistry have provided deeper insights into its electronic structure, paving the way for further optimizations.

From a toxicological perspective, understanding the safety profile of 2-methyl-3-(1H-pyrazol -4-y l)pyridine is crucial for its industrial and therapeutic applications. Studies have shown that while it exhibits low acute toxicity, long-term exposure effects require further investigation. Regulatory bodies are increasingly emphasizing the need for comprehensive safety assessments to ensure responsible use.

In conclusion, 2-methyl -3-(1H-pyrazol -4-y l)pyridine (CAS No. 1346532 - 35 - 1) stands at the forefront of chemical innovation, offering multifaceted opportunities across various disciplines. Its structural versatility, combined with ongoing research advancements, positions it as a key compound in addressing contemporary challenges in medicine, materials science, and technology.